N,N-dimethyl-4-{[(3-methylbutyl)amino]methyl}aniline hydrochloride

• IUPAC Name: N,N-dimethyl-4-[(3-methylbutylamino)methyl]aniline;hydrochloride
• InChI: InChI=1S/C14H24N2.ClH/c1-12(2)9-10-15-11-13-5-7-14(8-6-13)16(3)4;/h5-8,12,15H,9-11H2,1-4H3;1H
• InChI Key: IXVUMBDYRJMHFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=C(C=C1)N(C)C.Cl
• Molecular Formula: C14H25ClN2
• Molecular Weight: 256.81 g/mol

Description

N,N-dimethyl-4-{[(3-methylbutyl)amino]methyl}aniline hydrochloride, commonly known as DMBA, is a chemical compound that is widely used in scientific research. It is a synthetic compound that is structurally similar to the neurotransmitter dopamine and is used to study the molecular mechanisms of dopamine receptors. DMBA has been shown to be an effective tool for investigating the biochemical and physiological effects of dopamine receptor activation.

Mechanism of Action

DMBA acts as an agonist of dopamine receptors, specifically the D2 receptor subtype. It binds to the receptor and activates the downstream signaling pathways, leading to an increase in intracellular calcium levels and the release of neurotransmitters such as dopamine and glutamate. This activation of dopamine receptors has been shown to have a wide range of physiological and biochemical effects.
Biochemical and Physiological Effects:
The activation of dopamine receptors by DMBA has been shown to have a wide range of biochemical and physiological effects. These include the regulation of mood, motivation, reward, and movement. DMBA has also been shown to have an effect on learning and memory, as well as on the regulation of appetite and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMBA in scientific research is its selectivity for dopamine receptors, which allows for the specific investigation of dopamine receptor signaling pathways. DMBA is also relatively stable and easy to handle, making it a convenient tool for laboratory experiments. However, one limitation of using DMBA is its potential toxicity, which can vary depending on the specific experimental conditions.

Future Directions

There are many potential future directions for research involving DMBA. One area of interest is the investigation of the role of dopamine receptors in neurological disorders such as Parkinson's disease and schizophrenia. Another potential direction is the development of new compounds based on the structure of DMBA that could be used to target other neurotransmitter receptors. Additionally, further research is needed to better understand the potential toxicity of DMBA and to develop safer experimental protocols for its use.

Synthesis Methods

DMBA is synthesized through a multi-step process that involves the reaction of several chemical reagents. The initial step involves the reaction of 4-bromo-N,N-dimethylaniline with 3-methylbutylamine, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the reduced intermediate with hydrochloric acid to produce the hydrochloride salt of DMBA.

Scientific Research Applications

DMBA has a wide range of scientific research applications, particularly in the field of neuroscience. It is commonly used to investigate the molecular mechanisms of dopamine receptors and the effects of dopamine receptor activation. DMBA has also been used to study the role of dopamine receptors in addiction and other neurological disorders.